4-amino-3-[(cyclopropylmethyl)carbamoyl]-1,2-thiazole-5-carboxylic acid

• IUPAC Name: 4-amino-3-(cyclopropylmethylcarbamoyl)-1,2-thiazole-5-carboxylic acid
• InChI: InChI=1S/C9H11N3O3S/c10-5-6(12-16-7(5)9(14)15)8(13)11-3-4-1-2-4/h4H,1-3,10H2,(H,11,13)(H,14,15)
• InChI Key: UVDUHUNQADKZHM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC(=O)C2=NSC(=C2N)C(=O)O
• Molecular Formula: C9H11N3O3S
• Molecular Weight: 241.27 g/mol

Description

4-Amino-3-[(cyclopropylmethyl)carbamoyl]-1,2-thiazole-5-carboxylic acid (CPCA) is an organic compound belonging to the thiazole family of compounds. It is an important intermediate in the synthesis of a variety of pharmaceuticals and other compounds. CPCA has been studied extensively for its potential to act as an inhibitor of enzymes involved in the biosynthesis of proteins and nucleotides. It has also been used as a synthetic intermediate in the production of drugs and other compounds.

Mechanism of Action

4-amino-3-[(cyclopropylmethyl)carbamoyl]-1,2-thiazole-5-carboxylic acid has been found to act as an inhibitor of enzymes involved in protein and nucleotide biosynthesis. It does this by binding to the active site of the enzyme, preventing it from catalyzing the reaction. It also affects the activity of certain enzymes, such as glutathione S-transferase, by binding to their active sites and inhibiting their activity.
Biochemical and Physiological Effects
4-amino-3-[(cyclopropylmethyl)carbamoyl]-1,2-thiazole-5-carboxylic acid has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria and fungi, and to affect the activity of certain enzymes, such as glutathione S-transferase. It has also been found to have anti-inflammatory and anti-tumor effects in animal studies.

Advantages and Limitations for Lab Experiments

4-amino-3-[(cyclopropylmethyl)carbamoyl]-1,2-thiazole-5-carboxylic acid has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize. Additionally, it has a wide range of potential applications in scientific research. However, it is important to note that 4-amino-3-[(cyclopropylmethyl)carbamoyl]-1,2-thiazole-5-carboxylic acid is a relatively unstable compound, and it can be difficult to store and handle. Furthermore, it is important to take precautions when working with 4-amino-3-[(cyclopropylmethyl)carbamoyl]-1,2-thiazole-5-carboxylic acid, as it can be toxic if inhaled or ingested.

Future Directions

There are a number of potential future directions for research involving 4-amino-3-[(cyclopropylmethyl)carbamoyl]-1,2-thiazole-5-carboxylic acid. It could be used to further explore its potential as an inhibitor of enzymes involved in protein and nucleotide biosynthesis. It could also be used to further investigate its potential to inhibit the growth of certain bacteria and fungi, and to further study its effects on the activity of certain enzymes. Additionally, it could be used to explore its potential as an anti-inflammatory and anti-tumor agent. Finally, research could be conducted to further optimize the synthesis of 4-amino-3-[(cyclopropylmethyl)carbamoyl]-1,2-thiazole-5-carboxylic acid, as well as its storage and handling.

Synthesis Methods

4-amino-3-[(cyclopropylmethyl)carbamoyl]-1,2-thiazole-5-carboxylic acid can be synthesized by a variety of methods. The most common method is the reaction of cyclopropylmethylcarbamate with a thiazole carboxylic acid in the presence of a base, such as sodium hydroxide. The reaction produces a mixture of the desired 4-amino-3-[(cyclopropylmethyl)carbamoyl]-1,2-thiazole-5-carboxylic acid and the byproduct, cyclopropylmethylcarbamate. This reaction can be further optimized by the addition of a catalyst, such as palladium chloride, and by controlling the reaction temperature and pH.

Scientific Research Applications

4-amino-3-[(cyclopropylmethyl)carbamoyl]-1,2-thiazole-5-carboxylic acid has been studied extensively in scientific research. It has been used as an inhibitor of enzymes involved in protein and nucleotide biosynthesis, as well as in the production of drugs and other compounds. It has also been studied for its potential to inhibit the growth of certain bacteria and fungi, and for its ability to affect the activity of certain enzymes, such as glutathione S-transferase.